Cas no 5731-13-5 (4-(4-Ethylphenyl)benzoic Acid)

• Product Name: 4-(4-Ethylphenyl)benzoic Acid
• CAS No: 5731-13-5
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD00010210
• CID: 85428
• PubChem ID: 521801
• Update Time: 2025-04-18

4-(4-Ethylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4'-Ethyl-[1,1'-biphenyl]-4-carboxylic acid
• 4'-Ethylbiphenyl-4-carboxylic acid
• 4-(4-Ethylphenyl)Benzoic Acid
• 4-Ethylbiphenyl-4'-carboxylic acid
• CS-W013025
• NS00095923
• SCHEMBL403155
• CHEMBL443832
• 5731-13-5
• 4'-Ethyl[1,1'-biphenyl]-4-carboxylic acid #
• 4'-Ethyl-4-biphenylcarboxylic acid
• AC-8746
• DTXSID20880826
• 4-Ethyl-[1,1-biphenyl]-4-carboxylic acid
• 4''-ethylbiphenyl-4-carboxylic acid
• FT-0617956
• 4-Ethyl-[1,1-biphenyl]-4-carboxylicacid
• MFCD00010210
• SY101136
• 4'-Ethyl-4-biphenylcarboxylic acid, 98%
• 4''-ethyl-biphenyl-4-carboxylic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-ethyl-
• A12658
• BDBM50329374
• STR05346
• AKOS002679749
• 4'-ethyl-biphenyl-4-carboxylic acid
• 4 inverted exclamation mark -Ethylbiphenyl-4-carboxylic Acid
• 4-(4-Ethylphenyl)benzoic Acid

• MDL： MFCD00010210
• Inchi： 1S/C15H14O2/c1-2-11-3-5-12(6-4-11)13-7-9-14(10-8-13)15(16)17/h3-10H,2H2,1H3,(H,16,17)
• InChI Key： SCEBDBNGUCNRCE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1C=CC(=CC=1)CC)=O
• BRN： 2616112

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 225.091555
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.0891 (rough estimate)
• Melting Point: 221°C
• Boiling Point: 327.88°C (rough estimate)
• Flash Point: 180.5°C
• Refractive Index: 1.6530 (estimate)
• PSA: 37.30000
• LogP: 3.61420
• Solubility: Not determined

4-(4-Ethylphenyl)benzoic Acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S36-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25-S36-S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives